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Compound of Interest

Compound Name: YM 900

Cat. No.: B1683505 Get Quote

Technical Support Center: YM-900
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address potential issues with YM-900 precipitation in experimental media.

Frequently Asked Questions (FAQs)
Q1: What is YM-900 and what is its primary solvent?

A1: YM-900, also known as YM-90K, is a potent and selective AMPA receptor antagonist. It is a

solid powder and is soluble in Dimethyl Sulfoxide (DMSO).

Q2: I dissolved YM-900 in DMSO, but it precipitated when I added it to my cell culture medium.

Why did this happen?

A2: This is a common issue with compounds that are poorly soluble in aqueous solutions.

When the DMSO stock solution is diluted in your cell culture medium, the concentration of

DMSO drops significantly. If the final concentration of YM-900 in the medium exceeds its

solubility limit in that aqueous environment, it will precipitate out of the solution, a phenomenon

often referred to as "crashing out."

Q3: What is the maximum concentration of DMSO that is safe for neuronal cell cultures?

A3: The tolerance to DMSO can be cell-type dependent. For sensitive cells like primary

neurons, it is advisable to keep the final DMSO concentration at or below 0.1% to avoid toxicity.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1683505?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[1] Many immortalized cell lines can tolerate up to 0.5% DMSO without significant cytotoxic

effects.[2] However, it is always recommended to perform a vehicle control experiment to

determine the optimal DMSO concentration for your specific cell line and experimental duration.

Q4: How should I prepare my YM-900 working solution to avoid precipitation?

A4: The key is to perform a gradual dilution. Instead of adding a small volume of highly

concentrated DMSO stock directly into a large volume of media, it is better to perform one or

more intermediate dilution steps in pre-warmed media. Adding the YM-900 solution to the

media while gently vortexing can also help.

Q5: Can I heat or sonicate my YM-900 solution to get it to dissolve in the media?

A5: While gentle warming of the media to 37°C before adding the compound is recommended,

prolonged or excessive heating of the YM-900 stock or final solution is not advised as it could

degrade the compound. Brief sonication of the DMSO stock solution to ensure it is fully

dissolved before dilution can be helpful, but sonication of the final media solution is generally

not recommended.

Troubleshooting Guide: Preventing YM-900
Precipitation
This guide provides a step-by-step approach to troubleshoot and prevent YM-900 precipitation

in your experimental media.
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Issue Potential Cause Recommended Solution

Immediate precipitation upon

dilution

The final concentration of YM-

900 is above its aqueous

solubility limit.

- Decrease the final working

concentration of YM-900.-

Perform a solubility test to

determine the maximum

soluble concentration in your

specific medium (see

Experimental Protocols

section).

Rapid change in solvent

polarity.

- Perform serial dilutions of the

DMSO stock in pre-warmed

(37°C) culture medium.- Add

the YM-900 stock solution

dropwise to the medium while

gently vortexing.

Precipitation occurs over time

in the incubator

The compound is coming out

of solution at 37°C.

- Ensure the final DMSO

concentration is sufficient to

maintain solubility at 37°C,

without being toxic to the

cells.- Visually inspect your

cultures at different time points

to determine when

precipitation starts.

Interaction with media

components.

- Some media components can

affect compound solubility. If

possible, test the solubility of

YM-900 in a simpler buffered

saline solution (e.g., PBS) to

see if media components are

the issue.
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Variability in precipitation

between experiments

Inconsistent preparation of the

working solution.

- Follow a standardized and

detailed protocol for preparing

your YM-900 working solution

for every experiment to ensure

reproducibility.

Experimental Protocols
Protocol for Determining the Maximum Soluble
Concentration of YM-900 in Cell Culture Medium
This protocol will help you determine the highest concentration of YM-900 that can be used in

your specific cell culture medium without precipitation.

Materials:

YM-900 powder

100% DMSO

Your specific cell culture medium (e.g., DMEM with 10% FBS)

Sterile microcentrifuge tubes

96-well clear bottom plate

Procedure:

Prepare a High Concentration Stock Solution:

Prepare a 10 mM stock solution of YM-900 in 100% DMSO. Ensure the powder is

completely dissolved by vortexing. Brief sonication can be used if necessary.

Prepare Serial Dilutions in Medium:

Warm your cell culture medium to 37°C.

In a 96-well plate, add 100 µL of pre-warmed medium to each well in a row.
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In the first well, add a calculated amount of your 10 mM YM-900 stock to achieve the

highest desired test concentration (e.g., for 100 µM, add 1 µL of 10 mM stock to 99 µL of

media). Mix well by pipetting up and down.

Perform a 2-fold serial dilution across the row by transferring 50 µL from the first well to

the second well, mixing, then transferring 50 µL from the second to the third, and so on.

Include a "medium only" and a "medium + DMSO" (at the highest concentration used)

control.

Incubation and Observation:

Incubate the plate at 37°C in a cell culture incubator.

Visually inspect the wells for any signs of precipitation (cloudiness, crystals) at several

time points (e.g., 0, 1, 4, and 24 hours). A light microscope can be used for more sensitive

detection.

Determine Maximum Soluble Concentration:

The highest concentration that remains clear and free of precipitate at your desired

experimental time point is the maximum soluble concentration for YM-900 in your specific

medium under these conditions.

Visualizations
Troubleshooting Workflow for YM-900 Precipitation

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: YM-900 Precipitation Observed

Is the YM-900 DMSO stock solution clear?

Prepare fresh 10 mM stock in 100% DMSO.
Ensure complete dissolution.

No

How was the working solution prepared?

Yes

Direct dilution of concentrated stock into media?

Adopt serial dilution method in pre-warmed media.

Yes

Is the final YM-900 concentration high?

No

Reduce final working concentration.

Yes

What is the final DMSO concentration?

No

Perform a solubility test to find the
maximum soluble concentration.

Is final DMSO concentration <= 0.1% for neurons
or <= 0.5% for cell lines?

If tolerated by cells, slightly increase final
DMSO to aid solubility (re-test for toxicity).

No

Solution is now clear and stable.

Yes

Click to download full resolution via product page

Caption: A flowchart for troubleshooting YM-900 precipitation.
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Simplified AMPA Receptor Signaling Pathway
As an AMPA receptor antagonist, YM-900 blocks the initial step in this pathway.
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Caption: Simplified signaling cascade downstream of the AMPA receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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